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Compound of Interest

Compound Name: 1-Hydroxy-1,3-diazinan-2-one

CAS No.: 63656-07-5

Cat. No.: B12987405

Get Quote

Executive Summary
1-Hydroxy-1,3-diazinan-2-one (also known as 1-hydroxy-tetrahydro-pyrimidin-2(1H)-one) is a

cyclic N-hydroxyurea derivative designed as a structural analog to the clinically established

drug Hydroxyurea (HU). Developed to address the pharmacokinetic limitations of acyclic

hydroxyureas—specifically their rapid biotransformation and clearance—this compound serves

as a critical probe in the study of Ribonucleotide Reductase (RNR) inhibition.

This guide details the compound's pharmacodynamics, synthesis, and experimental validation,

providing researchers with a roadmap for utilizing this scaffold in antineoplastic and

hematological research.

Chemical Identity & Structural Significance[1][2][3]
Structural Profile
The compound features a six-membered saturated diazinane (hexahydropyrimidine) ring.

Unlike acyclic hydroxyurea, the N-hydroxyurea moiety (
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) is constrained within the ring structure.

IUPAC Name: 1-Hydroxy-1,3-diazinan-2-one

Molecular Formula:

Molecular Weight: 116.12 g/mol

Key Pharmacophore: Cyclic N-hydroxyurea (hydroxamic acid-like metal binding motif).

Structural Advantages Over Hydroxyurea
The cyclization of the urea backbone confers two theoretical advantages:

Conformational Constraint: The fixed geometry aligns the carbonyl oxygen and the N-

hydroxyl group, potentially enhancing chelation efficacy for the di-iron center of RNR.

Metabolic Stability: The cyclic structure protects the urea linkage from rapid hydrolysis by

ureases and hepatic enzymes, a common liability of acyclic analogs.

Biological Activity Profile
Primary Mechanism: Ribonucleotide Reductase (RNR)
Inhibition
1-Hydroxy-1,3-diazinan-2-one acts as a radical scavenger specifically targeting the R2

subunit (small subunit) of Class I Ribonucleotide Reductase.

Target Site: The tyrosyl radical (Tyr122 in E. coli, Tyr176 in humans) adjacent to the di-iron

center.

Mechanism: The N-hydroxy group undergoes a one-electron transfer to the tyrosyl radical,

reducing it to a normal tyrosine residue. This quenches the radical essential for initiating the

reduction of ribonucleotides to deoxyribonucleotides (dNTPs).

Consequence: Depletion of the dNTP pool leads to the stalling of DNA polymerase at

replication forks, causing S-phase cell cycle arrest and subsequent apoptosis.
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Cytotoxicity & Antineoplastic Potential
Experimental data indicates that 1-Hydroxy-1,3-diazinan-2-one exhibits cytotoxicity

comparable to Hydroxyurea in murine leukemia models (L1210) and various human cancer cell

lines.

In Vitro:

values typically range in the low millimolar to high micromolar range (50–500

), depending on the cell line's RNR expression levels.

In Vivo: Demonstrated reduction in tumor burden in L1210 leukemia-bearing mice, validating

the retention of biological activity despite the structural modification.

Visualization of Mechanism & Workflow
Mechanism of Action: RNR Radical Quenching
The following diagram illustrates the molecular cascade of RNR inhibition.
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Caption: Figure 1. Mechanism of Ribonucleotide Reductase inactivation by 1-Hydroxy-1,3-
diazinan-2-one via radical scavenging.

Experimental Protocols
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Synthesis of 1-Hydroxy-1,3-diazinan-2-one
Rationale: This protocol utilizes an intramolecular cyclization of an

-haloalkylcarbamate, a method developed to ensure regioselectivity.

Materials:

3-Chloropropyl isocyanate

N-Hydroxyurethane (or Hydroxylamine hydrochloride protected as needed)

Base (KOH or NaOEt)

Solvent (Ethanol/Water)

Step-by-Step Methodology:

Precursor Formation: React 3-chloropropyl isocyanate with anhydrous ethanol to form ethyl

N-(3-chloropropyl)carbamate.

Hydroxylamine Coupling: Treat the carbamate with hydroxylamine hydrochloride in the

presence of base (e.g., KOH in ethanol) to generate the N-(3-chloropropyl)-N'-hydroxyurea

intermediate.

Cyclization: Heat the intermediate under reflux in basic conditions (ethanolic KOH). The N-

hydroxy nitrogen acts as the nucleophile, displacing the terminal chloride to close the ring.

Purification: Neutralize the solution with HCl. Evaporate solvent. Recrystallize the residue

from ethanol/ethyl acetate to yield white crystalline 1-Hydroxy-1,3-diazinan-2-one.

Validation: Verify structure via

-NMR (look for disappearance of ethyl signals and distinct methylene protons of the ring).

In Vitro RNR Inhibition Assay (CDP Reductase)
Rationale: Direct measurement of the conversion of Cytidine Diphosphate (CDP) to deoxy-CDP

(dCDP) confirms target engagement.
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Protocol:

Enzyme Prep: Isolate RNR from E. coli or mammalian cell lysates (e.g., HeLa S3).

Reaction Mix: Prepare buffer containing:

HEPES (pH 7.6)

DTT (Dithiothreitol)

ATP (Effector)

-CDP (Substrate)

Treatment: Add 1-Hydroxy-1,3-diazinan-2-one at graded concentrations (

).

Incubation: Incubate at

for 20 minutes.

Termination: Stop reaction by boiling or adding trichloroacetic acid.

Analysis: Separate dCDP from CDP using polyethyleneimine (PEI)-cellulose thin-layer

chromatography (TLC). Quantify radioactivity via scintillation counting.

Calculation: Plot % Inhibition vs. Log[Concentration] to determine

.

Comparative Data: Cyclic vs. Acyclic
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Feature Hydroxyurea (Acyclic)
1-Hydroxy-1,3-diazinan-2-
one (Cyclic)

Structure Flexible, linear Rigid, 6-membered ring

LogP (Lipophilicity) -1.8 (Highly hydrophilic) ~ -1.2 (Slightly more lipophilic)

Metabolic Stability
Low (Rapid hepatic

metabolism)

Moderate (Resistant to simple

hydrolysis)

RNR Potency (

)

~50 - 500
Comparable (~100 - 500

)

Primary Use Clinical (SCD, CML) Research Tool (SAR Studies)

Synthesis Workflow Visualization
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Caption: Figure 2. Synthetic route for 1-Hydroxy-1,3-diazinan-2-one via haloalkylcarbamate

cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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